Cas no 1696894-98-0 (tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate
• CAS No: 1696894-98-0
• MF: C₁₄H₂₈INO₄
• MW: 401.280897140503
• CID: 6033443
• PubChem ID: 103490012
• Update Time: 2025-07-02

tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate
• EN300-1135675
• 1696894-98-0
• tert-butyl N-{2-[(1-ethoxypropan-2-yl)oxy]-3-iodo-2-methylpropyl}carbamate

• Inchi： 1S/C14H28INO4/c1-7-18-8-11(2)19-14(6,9-15)10-16-12(17)20-13(3,4)5/h11H,7-10H2,1-6H3,(H,16,17)
• InChI Key： WZAUFRZXOIGYSC-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(C)COCC

Computed Properties

• Exact Mass: 401.10631g/mol
• Monoisotopic Mass: 401.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate

Research Brief on tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate (CAS: 1696894-98-0)

The compound tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate (CAS: 1696894-98-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, characterized by its unique structural features including an iodo-substituted methylpropyl group and an ethoxypropan-2-yloxy moiety, has been investigated for its utility as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the construction of complex pharmacophores and its potential as a scaffold for targeted therapeutics.

In the context of synthetic methodology, this compound has been employed as a key building block in the preparation of novel protease inhibitors. The presence of both the iodine atom and the carbamate-protected amine group allows for diverse functionalization through cross-coupling reactions and subsequent deprotection strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in palladium-catalyzed coupling reactions to generate libraries of potential kinase inhibitors, with the iodo group serving as an excellent leaving group for various metal-catalyzed transformations.

From a pharmacological perspective, derivatives synthesized from this intermediate have shown promising activity against several disease targets. Research conducted at multiple academic institutions has revealed that structural analogs exhibit moderate to strong inhibition of specific protein-protein interactions involved in inflammatory pathways. The tert-butyl carbamate protecting group in particular has been noted for its stability under various reaction conditions while allowing for clean deprotection when needed, making this compound particularly valuable in multi-step synthetic routes.

The stability and handling characteristics of 1696894-98-0 have been thoroughly investigated in recent formulation studies. Analytical data suggests that the compound maintains excellent purity profiles under standard storage conditions, with minimal degradation observed over extended periods. This stability, combined with its synthetic versatility, positions this intermediate as a valuable tool for medicinal chemists working on structure-activity relationship studies and lead optimization campaigns.

Looking forward, researchers are exploring the potential of this compound in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation modalities. The presence of both reactive handles and protected functional groups makes it particularly suitable for constructing the linker components of these complex molecules. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage discovery pipelines, particularly for oncology and autoimmune disease indications.

In conclusion, tert-butyl N-{2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropyl}carbamate represents a chemically versatile and pharmacologically relevant building block that continues to enable innovations in drug discovery. Its unique combination of stability, reactivity, and structural features ensures its ongoing utility in the development of next-generation therapeutics. Further research is expected to explore its applications in emerging therapeutic modalities and more complex molecular architectures.